1,3-Dimethylphospholane

• CAS No.: 38864-35-6
• Molecular Formula: C6H13P
• Molecular Weight: 116.14 g/mol
• IUPAC Name: 1,3-dimethylphospholane
• InChI: InChI=1S/C6H13P/c1-6-3-4-7(2)5-6/h6H,3-5H2,1-2H3
• InChI Key: OHUGTIQVYVFECV-UHFFFAOYSA-N
• Canonical SMILES: CC1CCP(C1)C

Description

1,3-Dimethylphospholane is an organophosphorus compound characterized by a five-membered ring containing two methyl groups and a phosphorus atom

Preparation Methods

Synthetic Routes and Reaction Conditions

1,3-Dimethylphospholane can be synthesized through several methods. One common approach involves the reaction of 1,3-dichloropropane with a phosphorus trihalide, followed by reduction with a suitable reducing agent. Another method includes the cyclization of 1,3-dihalopropanes with phosphine reagents under controlled conditions.

Industrial Production Methods

Industrial production of this compound typically involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include continuous flow reactors and advanced purification techniques to meet industrial standards.

Chemical Reactions Analysis

Types of Reactions

1,3-Dimethylphospholane undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form phospholane oxides.

Reduction: Reduction reactions can yield phospholane derivatives with different substituents.

Substitution: Nucleophilic substitution reactions can introduce various functional groups into the phospholane ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.

Reduction: Reducing agents such as lithium aluminum hydride are often used.

Substitution: Reagents like alkyl halides and nucleophiles are employed under appropriate conditions.

Major Products Formed

The major products formed from these reactions include phospholane oxides, substituted phospholanes, and various phosphine derivatives.

Scientific Research Applications

1,3-Dimethylphospholane has several scientific research applications:

Chemistry: It is used as a ligand in coordination chemistry and as a building block in organic synthesis.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate.

Industry: It is used in the production of advanced materials and as a catalyst in various industrial processes.

Mechanism of Action

The mechanism of action of 1,3-dimethylphospholane involves its interaction with molecular targets through its phosphorus atom. The compound can form coordination complexes with metals, influencing catalytic activity and reaction pathways. Its unique structure allows it to participate in various chemical transformations, making it a versatile reagent in synthetic chemistry.

Comparison with Similar Compounds

Similar Compounds

1,3-Dimethylphospholene: Similar in structure but contains a double bond in the ring.

1,3-Dimethylphospholane oxide: An oxidized form of this compound.

This compound sulfide: Contains a sulfur atom instead of oxygen.

Uniqueness

This compound is unique due to its stability and reactivity, which make it suitable for a wide range of applications. Its ability to form stable complexes with metals and undergo various chemical reactions distinguishes it from other similar compounds.